Cas no 153254-99-0 (5-(Bromomethyl)-6-iodo-1,3-benzodioxole)

• Product Name: 5-(Bromomethyl)-6-iodo-1,3-benzodioxole
• CAS No: 153254-99-0
• MF: C₈H₆BrIO₂
• MW: 340.940514087677
• MDL: MFCD30067160
• CID: 1016448
• Update Time: 2025-05-21

5-(Bromomethyl)-6-iodo-1,3-benzodioxole Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole, 5-(bromomethyl)-6-iodo
• 5-(Bromomethyl)-6-iodo-1,3-benzodioxole
• 5-(bromomethyl)-6-iodobenzo[d][1,3]dioxole
• VRDLFDFGPIQUDK-UHFFFAOYSA-N
• 5-bromomethyl-6-iodo-benzo[1,3]dioxole
• AK542821
• SY041878

• MDL： MFCD30067160
• Inchi： 1S/C8H6BrIO2/c9-3-5-1-7-8(2-6(5)10)12-4-11-7/h1-2H,3-4H2
• InChI Key： VRDLFDFGPIQUDK-UHFFFAOYSA-N
• SMILES： IC1=CC2=C(C=C1CBr)OCO2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Topological Polar Surface Area: 18.5

Additional information on 5-(Bromomethyl)-6-iodo-1,3-benzodioxole

Research Brief on 5-(Bromomethyl)-6-iodo-1,3-benzodioxole (CAS: 153254-99-0) in Chemical Biology and Pharmaceutical Applications

5-(Bromomethyl)-6-iodo-1,3-benzodioxole (CAS: 153254-99-0) is a halogenated benzodioxole derivative that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural features and versatile reactivity. This compound serves as a valuable building block in organic synthesis, particularly in the development of novel bioactive molecules and functional materials. Recent studies have explored its applications in medicinal chemistry, where it has been utilized as a key intermediate in the synthesis of potential drug candidates targeting various diseases.

The compound's molecular structure, featuring both bromomethyl and iodo substituents on the benzodioxole scaffold, offers multiple sites for selective functionalization through cross-coupling reactions and nucleophilic substitutions. This characteristic has made it particularly useful in palladium-catalyzed coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are fundamental to modern drug discovery processes. Recent publications in journals like Journal of Medicinal Chemistry and Organic Letters have demonstrated its utility in constructing complex molecular architectures for biological evaluation.

In pharmaceutical applications, researchers have employed 5-(Bromomethyl)-6-iodo-1,3-benzodioxole as a precursor for developing potential CNS-active compounds. The benzodioxole moiety is known to contribute to blood-brain barrier penetration, making derivatives of this compound particularly interesting for neurological targets. A 2023 study published in ACS Chemical Neuroscience reported its use in synthesizing novel serotonin receptor modulators, showing promising preliminary results in animal models of depression and anxiety disorders.

From a chemical biology perspective, this compound has found applications in probe development for studying enzyme mechanisms. The reactive halogen atoms allow for efficient conjugation with various reporter groups, enabling the creation of activity-based probes for target identification and validation. Recent work published in Chemical Communications highlighted its use in developing covalent inhibitors for cancer-related kinases, demonstrating significant inhibitory activity against specific oncogenic targets.

The safety profile and handling considerations of 5-(Bromomethyl)-6-iodo-1,3-benzodioxole have been addressed in recent chemical safety literature. As with many halogenated compounds, appropriate precautions are necessary during handling due to potential skin and eye irritation. Current Material Safety Data Sheets (MSDS) recommend working with this material in well-ventilated areas and using proper personal protective equipment. Recent process chemistry developments have focused on optimizing its synthesis to improve yield and purity while minimizing environmental impact.

Looking forward, the unique properties of 5-(Bromomethyl)-6-iodo-1,3-benzodioxole position it as a compound of continuing interest in drug discovery and chemical biology. Ongoing research is exploring its potential in targeted drug delivery systems and as a scaffold for developing PROTACs (proteolysis targeting chimeras). The compound's versatility suggests it will remain relevant in pharmaceutical research as investigators seek to address increasingly complex therapeutic challenges through innovative chemical approaches.